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Compound of Interest

Compound Name: Zidesamtinib

Cat. No.: B10856204

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper handling and
disposal of Zidesamtinib (NVL-520), a potent and selective ROS1 inhibitor used in cancer
research. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to mitigate environmental contamination. Zidesamtinib is harmful if swallowed and has
been identified as very toxic to aquatic life with long-lasting effects[1].

Hazard and Safety Summary

Before handling Zidesamtinib, it is imperative to be familiar with its hazard profile and the
necessary safety precautions.
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Hazard Classification & Precautionary
Statements

Personal Protective Equipment (PPE)

Acute Oral Toxicity (Category 4): Harmful if

swallowed[1].

Eye Protection: Safety goggles with side-
shields[1][2].

Acute and Chronic Aquatic Toxicity (Category 1):

Very toxic to aquatic life with long lasting
effects[1].

Hand Protection: Protective gloves[1][2].

Precautionary Statements:[1] - P264: Wash skin
thoroughly after handling. - P270: Do not eat,
drink or smoke when using this product. - P273:
Avoid release to the environment. - P301 +
P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell. -
P330: Rinse mouth. - P391: Collect spillage. -
P501: Dispose of contents/container to an

approved waste disposal plant.

Skin and Body Protection: Impervious
clothing[1][2].

Respiratory Protection: Suitable respirator[1][2].

Step-by-Step Disposal Protocol

This protocol outlines the required steps for the safe disposal of Zidesamtinib, including pure

substance, contaminated materials, and solutions.

Waste Segregation and Collection

All waste contaminated with Zidesamtinib must be segregated from general laboratory waste.

This includes:

Unused or expired Zidesamtinib powder.

Solutions containing Zidesamtinib.

Contaminated consumables (e.g., pipette tips, vials, plates, gloves, bench paper).

Spill cleanup materials.
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All Zidesamtinib waste should be collected in a designated, clearly labeled, and sealed
hazardous waste container.

Decontamination of Labware

Glassware and other reusable lab equipment that have come into contact with Zidesamtinib
should be decontaminated before reuse.

Methodology:

» Rinse the contaminated labware with a suitable organic solvent (e.g., ethanol or isopropanol)
to dissolve any remaining Zidesamtinib. Collect the solvent rinse as hazardous waste.

e Wash the labware thoroughly with detergent and water.

e Perform a final rinse with deionized water.

Management of Spills

In the event of a Zidesamtinib spill, immediate action is required to contain and clean the area.
Procedure:

o Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential
personnel from the immediate vicinity[2].

» Wear Appropriate PPE: Don full personal protective equipment as listed in the table above.

» Contain the Spill: For liquid spills, absorb the solution with a finely-powdered, liquid-binding
material such as diatomite or a universal binder[2]. For solid spills, carefully sweep up the
material, avoiding dust formation.

» Decontaminate the Area: Scrub the affected surfaces and equipment with alcohol[2].

o Dispose of Contaminated Material: Collect all spill cleanup materials and place them in the
designated hazardous waste container for disposal according to Section 13 of the Safety
Data Sheet[2].
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e Prevent Environmental Release: Take measures to prevent the spill from entering drains or

water courses[1][2].

Final Disposal

All collected Zidesamtinib waste must be disposed of through an approved and licensed
hazardous waste disposal facility. Do not dispose of Zidesamtinib or its containers in regular

trash or down the drain.

Visualized Workflow for Zidesamtinib Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Zidesamtinib waste.
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Zidesamtinib Waste Generated
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Caption: Workflow for the safe disposal of Zidesamtinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Zidesamtinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856204#zidesamtinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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